Cas no 122059-35-2 (Ethyl 2-(1-benzylpiperidin-2-yl)acetate)

Ethyl 2-(1-benzylpiperidin-2-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its piperidine backbone and ester functionality. The compound's structure, featuring a benzyl-substituted nitrogen and an ethyl acetate side chain, makes it useful in the preparation of pharmacologically active molecules, including potential CNS-targeting agents. Its synthetic flexibility allows for further functionalization, enabling applications in medicinal chemistry and drug discovery. The ester group facilitates hydrolysis or transesterification, while the benzylpiperidine moiety offers opportunities for N-debenzylation or additional modifications. This compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for reproducible results in downstream reactions.
Ethyl 2-(1-benzylpiperidin-2-yl)acetate structure
122059-35-2 structure
Product Name:Ethyl 2-(1-benzylpiperidin-2-yl)acetate
CAS No:122059-35-2
MF:C16H23NO2
MW:261.35932469368
MDL:MFCD13191629
CID:1056252
PubChem ID:10890656
Update Time:2025-05-28

Ethyl 2-(1-benzylpiperidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(1-benzylpiperidin-2-yl)acetate
    • 1-(phenylmethyl)-2-Piperidineacetic acid ethyl ester
    • Ethyl 1-Benzyl-2-piperidineacetate
    • ethyl N-benzyl homopipecolate
    • SY006980
    • BS-21244
    • 2-Piperidineacetic acid, 1-(phenylmethyl)-, ethyl ester
    • MFCD13191629
    • AKOS015950560
    • A891227
    • DTXSID80447358
    • Ethyl2-(1-benzylpiperidin-2-yl)acetate
    • AC3246
    • 122059-35-2
    • CS-0207988
    • DB-062007
    • SB43232
    • MDL： MFCD13191629
    • Inchi： 1S/C16H23NO2/c1-2-19-16(18)12-15-10-6-7-11-17(15)13-14-8-4-3-5-9-14/h3-5,8-9,15H,2,6-7,10-13H2,1H3
    • InChI Key： TUKGCVNJUUPUEN-UHFFFAOYSA-N
    • SMILES： O(CC)C(CC1CCCCN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 261.17300
  • Monoisotopic Mass: 261.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 342.1℃/760mmHg
  • Flash Point: 113.4±9.6 °C
  • Refractive Index: 1.521
  • PSA: 29.54000
  • LogP: 2.93220
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-(1-benzylpiperidin-2-yl)acetate Security Information

Ethyl 2-(1-benzylpiperidin-2-yl)acetate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-(1-benzylpiperidin-2-yl)acetate Pricemore >>

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Ethyl 2-(1-benzylpiperidin-2-yl)acetate Production Method

Ethyl 2-(1-benzylpiperidin-2-yl)acetate Related Literature

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